Cas no 2486-12-6 (Benzene,1,1'-sulfonylbis[2,4-dinitro-)

Benzene,1,1'-sulfonylbis[2,4-dinitro- structure
2486-12-6 structure
Product Name:Benzene,1,1'-sulfonylbis[2,4-dinitro-
CAS No:2486-12-6
MF:C12H6N4O10S
MW:398.26184129715
CID:285708
PubChem ID:97432
Update Time:2025-04-19

Benzene,1,1'-sulfonylbis[2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2,2',4,4'-Tetranitro-diphenyl-sulfon
    • 2,2',4,4'-Tetranitrodiphenylsulfone
    • 2,4-Dinitrophenyl sulfone
    • 2.4.2'.4'-Tetranitro-diphenylsulfon
    • AC1L3YI0
    • bis-(2,4-dinitro-phenyl) sulfone
    • Bis-(2,4-dinitro-phenyl)-sulfon
    • Bis-< 2,4-dinitro-phenyl> -sulfon
    • BRN 2572378
    • NSC122653
    • Sulfone, bis(2,4-dinitrophenyl)
    • NSC 122653
    • Benzene, 1,1'-sulfonylbis(2,4-dinitro-
    • AKOS003235585
    • NSC-122653
    • TV4S6W6H6F
    • 1,1'-sulfonylbis(2,4-dinitrobenzene)
    • 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitro-benzene
    • SCHEMBL1970447
    • 2486-12-6
    • DTXSID80179561
    • UNII-TV4S6W6H6F
    • 4-06-00-01750 (Beilstein Handbook Reference)
    • 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitrobenzene
    • Benzene,1,1'-sulfonylbis[2,4-dinitro-
    • Inchi: 1S/C12H6N4O10S/c17-13(18)7-1-3-11(9(5-7)15(21)22)27(25,26)12-4-2-8(14(19)20)6-10(12)16(23)24/h1-6H
    • InChI Key: AFGYVZLIKYTRAH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 397.98048
  • Monoisotopic Mass: 397.98046357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 226Ų

Experimental Properties

  • PSA: 206.7
  • LogP: 5.32580
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